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Compound of Interest

Compound Name: 1-isocyanopentane

Cat. No.: B097572

This technical guide provides a comprehensive overview of 1-isocyanopentane, also known
as 1-pentyl isocyanide, tailored for researchers, scientists, and professionals in drug
development. This document covers its chemical identity, physicochemical properties,
synthesis protocols, and key applications in organic synthesis and medicinal chemistry.

Chemical Identity and Properties

1-Isocyanopentane is an organic compound with the chemical formula C6H11N. It belongs to
the isocyanide family, characterized by a functional group with the connectivity R-N=C.

Synonyms:

e 1-Pentyl isocyanide
e n-Amylcarbylamine

o Amyl isocyanide

e Pentane, 1-isocyano-
e Pentylisonitrile

e n-Pentyl isocyanide[1]

CAS Number: 18971-59-0[1]
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Physicochemical Properties

The key physicochemical properties of 1-isocyanopentane are summarized in the table below
for easy reference.

Property Value Source
Molecular Formula C6H11N [11[2]
Molecular Weight 97.16 g/mol [1][2]
Appearance Colorless liquid [3]

Odor Pungent [3]
Density 0.772 g/mL at 25 °C

Boiling Point Not explicitly available

Melting Point Not explicitly available

Flash Point -3.89 °C (closed cup)

Refractive Index n20/D 1.4064

Soluble in many organic
Solubility solvents like ether, butanol, [3]

and benzene.

Safety and Handling

1-Isocyanopentane is a hazardous substance and must be handled with appropriate safety
precautions in a well-ventilated fume hood. It is a highly flammable liquid and vapor.[1] It is
toxic if swallowed, in contact with skin, or if inhaled.[1] Personal protective equipment, including
gloves, safety goggles, and a lab coat, should be worn at all times.

Synthesis of 1-lsocyanopentane

The synthesis of alkyl isocyanides can be achieved through several methods. The two most
common and effective methods are the dehydration of N-alkylformamides and the Hofmann
isocyanide (or carbylamine) synthesis.
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Hofmann Isocyanide Synthesis

This method involves the reaction of a primary amine with chloroform and a strong base,
typically under phase-transfer catalysis.

Experimental Protocol: Synthesis of 1-lsocyanopentane via Hofmann Isocyanide Synthesis
This protocol is adapted from the synthesis of tert-butyl isocyanide.

Materials:

n-Pentylamine

e Chloroform

e Sodium hydroxide

¢ Benzyltriethylammonium chloride (phase-transfer catalyst)
 Dichloromethane

e Water

e Anhydrous magnesium sulfate

e Ice

Procedure:

o Prepare a solution of sodium hydroxide (3 moles) in water in a three-necked round-bottom
flask equipped with a mechanical stirrer, a dropping funnel, and a condenser.

« In the dropping funnel, prepare a mixture of n-pentylamine (1 mole), chloroform (1 mole),
and a catalytic amount of benzyltriethylammonium chloride in dichloromethane.

o While stirring the sodium hydroxide solution vigorously, add the mixture from the dropping
funnel dropwise at a rate that maintains a gentle reflux. The reaction is exothermic.
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 After the addition is complete, continue stirring the mixture for an additional 2-3 hours at
room temperature.

 Dilute the reaction mixture with ice-water.

o Separate the organic layer and extract the aqueous layer with dichloromethane.

+ Combine the organic layers and wash them successively with water and brine.

+ Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent by rotary evaporation.

e The crude 1-isocyanopentane can be purified by distillation under reduced pressure.

Logical Relationship: Hofmann Isocyanide Synthesis
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Caption: Hofmann Isocyanide Synthesis Workflow.

Dehydration of N-Formyl-n-pentylamine

Another common method for preparing isocyanides is the dehydration of the corresponding N-
alkylformamide using a dehydrating agent such as phosphorus oxychloride, phosgene, or tosyl
chloride in the presence of a base like pyridine or triethylamine.

Applications in Research and Drug Development

1-Isocyanopentane is a versatile building block in organic synthesis, primarily due to the
unique reactivity of the isocyanide functional group.

Multicomponent Reactions (MCRS)

Isocyanides are key reactants in various multicomponent reactions, which are powerful tools for
the rapid generation of complex molecules from simple starting materials. These reactions are
of particular interest in drug discovery for the creation of diverse libraries of small molecules for
biological screening.

The Ugi Reaction: This is a four-component reaction between an aldehyde, an amine, a
carboxylic acid, and an isocyanide to form a bis-amide.

The Passerini Reaction: This is a three-component reaction between a carboxylic acid, a
carbonyl compound (aldehyde or ketone), and an isocyanide to form an a-acyloxy
carboxamide.

Experimental Workflow: Ugi Four-Component Reaction

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b097572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aldehyde
Amine
Carboxylic Acid
1-Isocyanopentane

Mix Reactants in a Suitable Solvent
(e.g., Methanol)

Stir at Room Temperature

Aqueous Workup and Extraction

Final Product:
Bis-amide

Click to download full resolution via product page

Caption: Ugi Four-Component Reaction Workflow.
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Antimicrobial Activity

1-Pentyl isocyanide has demonstrated antimicrobial properties. It has been shown to inhibit the
growth of fungi such as Candida albicans and bacteria including Staphylococcus aureus and
Bacillus subtilis at low concentrations.[2] The proposed mechanism involves the interaction of
the isocyanide with carboxylate groups on the cell surface.[2]

Bioorthogonal Chemistry

The isocyanide group is a promising functionality for bioorthogonal labeling of biomolecules
due to its small size and unique reactivity.[4] It can participate in reactions that are
biocompatible and do not interfere with biological processes. One potential application is in the
development of transition metal-based fluorescent probes for the detection and imaging of
isocyanide-tagged biomolecules.[4]

Conclusion

1-Isocyanopentane is a valuable and versatile chemical for researchers and scientists in
organic synthesis and drug development. Its utility in multicomponent reactions allows for the
efficient construction of complex molecular architectures, while its emerging applications in
antimicrobial studies and bioorthogonal chemistry highlight its potential for future discoveries.
Proper handling and safety precautions are paramount when working with this compound due
to its toxicity and flammability. This guide provides a foundational understanding to support the
safe and effective use of 1-isocyanopentane in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Isocyanopentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097572#cas-number-and-synonyms-for-1-
isocyanopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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